Cas no 2228317-64-2 (4-1-(aminooxy)-2-methylpropan-2-yl-2-ethoxyphenol)

• Product Name: 4-1-(aminooxy)-2-methylpropan-2-yl-2-ethoxyphenol
• CAS No: 2228317-64-2
• MF: C₁₂H₁₉NO₃
• MW: 225.284163713455
• CID: 5988960
• PubChem ID: 165641839
• Update Time: 2025-11-01

4-1-(aminooxy)-2-methylpropan-2-yl-2-ethoxyphenol Chemical and Physical Properties

Names and Identifiers

• 4-1-(aminooxy)-2-methylpropan-2-yl-2-ethoxyphenol
• EN300-1821534
• 2228317-64-2
• 4-[1-(aminooxy)-2-methylpropan-2-yl]-2-ethoxyphenol

• Inchi： 1S/C12H19NO3/c1-4-15-11-7-9(5-6-10(11)14)12(2,3)8-16-13/h5-7,14H,4,8,13H2,1-3H3
• InChI Key： RICAIPDGKZQRCV-UHFFFAOYSA-N
• SMILES： O(CC(C)(C)C1C=CC(=C(C=1)OCC)O)N

Computed Properties

• Exact Mass: 225.13649347g/mol
• Monoisotopic Mass: 225.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 64.7Ų

Additional information on 4-1-(aminooxy)-2-methylpropan-2-yl-2-ethoxyphenol

Professional Introduction to Compound with CAS No. 2228317-64-2 and Product Name: 4-1-(aminooxy)-2-methylpropan-2-yl-2-ethoxyphenol

Compound with the CAS number 2228317-64-2, identified by the product name 4-1-(aminooxy)-2-methylpropan-2-yl-2-ethoxyphenol, represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular framework of this compound incorporates several functional groups that contribute to its distinct chemical properties, making it a subject of intense study among researchers.

The 4-1-(aminooxy)-2-methylpropan-2-yl-2-ethoxyphenol molecule is structurally complex, featuring an aromatic ring substituted with an aminooxy group at the 1-position and a 2-methylpropan-2-yl side chain at the 2-position, further modified by an ethoxy group at the 2-position as well. This configuration imparts a high degree of reactivity and versatility, enabling various chemical transformations that are of interest in synthetic organic chemistry. The presence of these functional groups also suggests potential interactions with biological targets, which is a critical consideration in pharmaceutical applications.

In recent years, there has been a growing interest in developing novel compounds that exhibit therapeutic potential. The 4-1-(aminooxy)-2-methylpropan-2-yl-2-ethoxyphenol has been explored for its possible role in modulating biological pathways associated with inflammation, oxidative stress, and other pathological conditions. Preliminary studies have indicated that this compound may interact with specific enzymes and receptors, thereby influencing cellular processes that are relevant to human health and disease.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The structural features of 4-1-(aminooxy)-2-methylpropan-2-yl-2-ethoxyphenol allow for modifications that can enhance its pharmacological activity while minimizing side effects. Researchers have been particularly interested in exploring derivatives of this compound that may exhibit improved solubility, bioavailability, and target specificity. These efforts align with the broader goal of developing next-generation therapeutics that are more effective and safer than existing treatments.

The aminooxy group in the molecule is particularly noteworthy, as it can participate in various chemical reactions, including oxidation-reduction processes that are relevant to cellular metabolism. This functionality makes the compound a promising candidate for studying redox signaling pathways, which play a crucial role in many physiological and pathological processes. Additionally, the methylpropan-2-yl and ethoxy substituents contribute to the compound's lipophilicity, influencing its ability to cross biological membranes and reach target sites within the body.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like 4-1-(aminooxy)-2-methylpropan-2-yl-2-ethoxyphenol with greater accuracy. Molecular modeling techniques have been used to simulate interactions between this compound and potential biological targets, providing insights into its mechanism of action. These computational studies have complemented experimental investigations, helping to validate hypotheses about the compound's therapeutic potential.

In clinical research settings, the 4-1-(aminooxy)-2-methylpropan-2-yl-2-ethoxyphenol has been evaluated for its efficacy in animal models of various diseases. Initial findings suggest that it may possess anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are involved in the production of pro-inflammatory mediators, making them attractive targets for therapeutic intervention. Furthermore, the compound has shown promise in reducing oxidative stress by scavenging reactive oxygen species (ROS), which are implicated in aging and numerous chronic diseases.

The synthesis of 4-1-(aminooxy)-2-methylpropan-2-yiIeZoZ ethoxyphenol presents unique challenges due to its complex structural features. However, advances in synthetic methodologies have made it possible to produce this compound with high purity and yield. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the aromatic core of the molecule. Additionally, protecting group strategies have been employed to ensure selective functionalization at different sites within the molecule.

The future prospects for 4-ZI(aZminoZoXY)-Z-methylpropaZn-ZOYIeZ ethoxyphenol are promising, with ongoing research aimed at optimizing its pharmacological properties and exploring new applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development process, bringing this compound closer to clinical translation. As our understanding of biological systems continues to evolve, compounds like 4-ZI(aZminoZoXY)-Z-methylpropaZn-ZOYIeZ ethoxyphenol will play an increasingly important role in addressing unmet medical needs.